Cas no 1186-67-0 (Propanediamide,2-bromo-)

• Product Name: Propanediamide,2-bromo-
• CAS No: 1186-67-0
• MF: C₃H₅BrN₂O₂
• MW: 180.987999677658
• CID: 136241
• PubChem ID: 13271628
• Update Time: 2025-04-19

Propanediamide,2-bromo- Chemical and Physical Properties

Names and Identifiers

• Propanediamide,2-bromo-
• 2-Bromomalonamide
• 2-bromopropanediamide
• 2-Bromomalondiamide
• 2-bromomalonic diamide
• 2-bromomalonodiamide
• Brom-malonsaeure-diamid
• Bromomalonamide
• bromo-malonic acid diamide
• Malonamide,2-bromo-(7CI,8CI)
• Propanediamide,2-bromo
• 1186-67-0
• DTXSID30533619
• alpha-bromomalonamide
• KDBUUJSOUXNTOE-UHFFFAOYSA-N
• SCHEMBL380421
• Propanediamide, 2-bromo-
• AKOS006228686

• Inchi： 1S/C3H5BrN2O2/c4-1(2(5)7)3(6)8/h1H,(H2,5,7)(H2,6,8)
• InChI Key： KDBUUJSOUXNTOE-UHFFFAOYSA-N
• SMILES： BrC(C(N)=O)C(N)=O

Computed Properties

• Exact Mass: 179.95300
• Monoisotopic Mass: 179.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.9
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18000
• LogP: 0.12110